Cas no 1379364-58-5 (2-(2-ethylphenyl)butan-2-ol)

• Product Name: 2-(2-ethylphenyl)butan-2-ol
• CAS No: 1379364-58-5
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD20528402
• CID: 5208780
• Update Time: 2026-03-06

2-(2-ethylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylphenyl)butan-2-ol

• MDL： MFCD20528402
• Inchi： 1S/C12H18O/c1-4-10-8-6-7-9-11(10)12(3,13)5-2/h6-9,13H,4-5H2,1-3H3
• InChI Key： AXFSUIFHUNEHCV-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=C1CC)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-ethylphenyl)butan-2-ol

Chemical Profile of 2-(2-ethylphenyl)butan-2-ol (CAS No. 1379364-58-5)

2-(2-ethylphenyl)butan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1379364-58-5, is a significant organic compound with a molecular structure that combines an aromatic ring with an aliphatic chain. This chemical entity has garnered attention in the field of pharmaceutical research due to its structural features and potential biological activities. The presence of both the ethylphenyl moiety and the secondary alcohol functional group (butan-2-ol) suggests versatile reactivity, making it a compound of interest for synthetic chemists and medicinal biologists.

The molecular formula of 2-(2-ethylphenyl)butan-2-ol is C₁₂H₁₈O, reflecting a relatively complex yet well-defined structure. The compound’s aromatic component, derived from ethylbenzene, contributes to its hydrophobic properties, while the secondary alcohol introduces hydrogen bonding capabilities, which can influence its solubility and interactions with biological targets. These characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery programs.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring aromatic-aliphatic hybrids. The ethylphenyl substituent, in particular, has been studied for its ability to modulate receptor binding affinities and metabolic stability. Preclinical studies have suggested that derivatives of this class may exhibit properties relevant to central nervous system (CNS) disorders, inflammation, and metabolic diseases. The secondary alcohol group further enhances the compound’s utility as a scaffold for functionalization, allowing researchers to introduce additional pharmacophores or modify existing ones.

The synthesis of 2-(2-ethylphenyl)butan-2-ol typically involves multi-step organic reactions, including Friedel-Crafts alkylation followed by reduction and functional group transformations. Advanced synthetic methodologies, such as catalytic hydrogenation and cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-(2-ethylphenyl)butan-2-ol and potential biological targets. Docking simulations have revealed that this compound can engage with proteins involved in signal transduction pathways, making it a promising candidate for further investigation. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been utilized to confirm the structural integrity and purity of the compound.

The pharmacokinetic profile of 2-(2-ethylphenyl)butan-2-ol is another area of active research. Studies indicate that this compound exhibits moderate bioavailability following oral administration, with a reasonable distribution across various tissues. The presence of both lipophilic and hydrophilic regions in its structure likely contributes to its ability to cross biological membranes while maintaining stability in biological fluids. These properties are essential for developing drugs that can reach their intended targets effectively.

In conclusion, 2-(2-ethylphenyl)butan-2-ol (CAS No. 1379364-58-5) represents a structurally intriguing compound with potential applications in pharmaceutical development. Its unique combination of an aromatic ring and an aliphatic chain makes it a versatile intermediate for synthesizing biologically active molecules. Ongoing research into its pharmacological effects and synthetic modifications continues to expand its utility in drug discovery efforts.